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Compound of Interest

Compound Name: Ganoderic acid |

Cat. No.: B15594672

Anti-Cancer and Anti-Tumor Activities

Ganoderic acids have demonstrated significant potential as anti-cancer agents, acting through
multiple mechanisms including the induction of apoptosis (programmed cell death), inhibition of
cell proliferation and invasion, and cell cycle arrest.[2][9][10]

Mechanisms of Action

Induction of Apoptosis and Autophagy: Several Ganoderic acids, including GA-T and GA-DM,
induce apoptosis in cancer cells through the intrinsic, mitochondria-mediated pathway.[3][9][11]
This process involves the upregulation of the tumor suppressor protein p53 and the pro-
apoptotic protein Bax.[11] The subsequent increase in the Bax/Bcl-2 ratio leads to the
permeabilization of the mitochondrial membrane, releasing cytochrome c into the cytoplasm.
[11] This triggers the formation of the apoptosome and the activation of caspase-9 and
caspase-3, ultimately leading to cell death.[9][11] GA-DM has also been shown to induce
autophagy, which can enhance tumor antigen presentation to immune cells.[9]

Cell Cycle Arrest: Ganoderic acids can halt the proliferation of cancer cells by arresting the cell
cycle. For instance, Ganoderic Acid A has been shown to arrest the cell cycle of human
hepatocellular carcinoma (HCC) cells at the GO/G1 phase.[10] Similarly, Ganoderic Acid DM
mediates G1 cell cycle arrest in breast cancer cells by decreasing the protein levels of key
regulators like CDK2, CDK®6, and cyclin D1.[9]
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Inhibition of Invasion and Metastasis: GAs can suppress the invasive behavior of cancer cells.
[10] Ganoderic acid A inhibits the invasion of HCC cells, while Ganoderic acid T has been
shown to inhibit tumor metastasis by suppressing the activation of NF-kB, a key transcription
factor involved in cell survival and invasion.[3][10]

Modulation of Signaling Pathways: The anti-tumor effects of GAs are mediated by their
influence on various signaling pathways. Amide derivatives of Ganoderic Acid A have been
found to regulate the p53-MDM2 pathway.[7][8] Other targeted pathways include
PISK/AKT/mTOR and MAPK, which are crucial for cell growth and survival.[5][8]

Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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